Cas no 1181394-66-0 (2-chloro-5,7-dimethyl-1,3-benzoxazole)

• Product Name: 2-chloro-5,7-dimethyl-1,3-benzoxazole
• CAS No: 1181394-66-0
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD11890745
• CID: 4575569
• PubChem ID: 14169825
• Update Time: 2025-06-09

2-chloro-5,7-dimethyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-chloro-5,7-dimethyl-
• 2-chloro-5,7-dimethyl-1,3-benzoxazole

• MDL： MFCD11890745
• Inchi： 1S/C9H8ClNO/c1-5-3-6(2)8-7(4-5)11-9(10)12-8/h3-4H,1-2H3
• InChI Key： PALSAEILDPHFJA-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(C)C=C2N=C1Cl

Additional information on 2-chloro-5,7-dimethyl-1,3-benzoxazole

Introduction to 2-chloro-5,7-dimethyl-1,3-benzoxazole (CAS No: 1181394-66-0)

2-chloro-5,7-dimethyl-1,3-benzoxazole (CAS No: 1181394-66-0) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. As a derivative of benzoxazole, this compound features a chloro substituent at the 2-position and two methyl groups at the 5- and 7-positions, which contribute to its unique reactivity and functionalization possibilities.

The structure of 2-chloro-5,7-dimethyl-1,3-benzoxazole is characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of the chloro group enhances its electrophilic nature, making it a valuable intermediate in synthetic chemistry. Additionally, the methyl groups at the 5- and 7-positions provide steric and electronic effects that can influence its interactions with biological targets. This compound’s molecular framework suggests potential applications in drug discovery, particularly as a precursor for more complex pharmacophores.

In recent years, there has been growing interest in benzoxazole derivatives due to their demonstrated efficacy in various therapeutic areas. The biological activity of 2-chloro-5,7-dimethyl-1,3-benzoxazole has been explored in several preclinical studies. For instance, researchers have investigated its potential as an antimicrobial agent, finding that it exhibits promising activity against certain bacterial strains. The chloro substituent’s ability to participate in nucleophilic aromatic substitution reactions allows for further derivatization, enabling the creation of novel compounds with enhanced biological properties.

Moreover, the pharmacokinetic profile of 2-chloro-5,7-dimethyl-1,3-benzoxazole has been studied to assess its suitability for therapeutic use. Initial findings indicate that it exhibits reasonable solubility and stability under physiological conditions, which are critical factors for drug development. The compound’s metabolic pathways have also been examined, revealing insights into how it is processed within the body. These studies are essential for optimizing dosages and minimizing potential side effects.

The synthetic pathways for 2-chloro-5,7-dimethyl-1,3-benzoxazole have been refined to improve yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. One notable approach involves the condensation of appropriately substituted phenols with hydroxylamine derivatives under controlled conditions. This method not only provides a scalable synthesis but also minimizes waste generation, aligning with contemporary environmental concerns.

Recent advancements in computational chemistry have also contributed to the understanding of 2-chloro-5,7-dimethyl-1,3-benzoxazole’s interactions with biological targets. Molecular docking studies have identified potential binding sites on proteins relevant to diseases such as cancer and inflammation. These virtual screening techniques accelerate the drug discovery process by predicting how different analogs might interact with target molecules. This approach has already led to the identification of several promising candidates for further experimental validation.

The role of 2-chloro-5,7-dimethyl-1,3-benzoxazole in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable scaffold for designing new drugs due to its structural flexibility. By modifying specific functional groups or introducing additional heterocycles, chemists can generate libraries of compounds with tailored properties. This modular approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for various therapeutic indications.

In conclusion,2-chloro-5,7-dimethyl-1,3-benzoxazole (CAS No: 1181394-66-0) represents a significant compound in modern chemical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of its properties continues to grow, this molecule is likely to play an increasingly important role in the development of new pharmaceuticals and agrochemicals. The ongoing research into its synthesis, pharmacology, and applications underscores its importance as a building block in medicinal chemistry.